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Compound of Interest

Compound Name: Ruthenium carbon

Cat. No.: B1368696 Get Quote

CAS Number: 7440-18-8

This in-depth guide serves as a technical resource for researchers, scientists, and

professionals in drug development on the use of ruthenium on carbon (Ru/C) as a catalyst.

This document provides detailed specifications, experimental protocols, and an examination of

the catalytic mechanism.

Specifications and Properties
Ruthenium on carbon is a highly effective heterogeneous catalyst utilized in a variety of

chemical transformations. It consists of ruthenium metal finely dispersed on a high-surface-

area activated carbon support. The CAS Number for ruthenium on carbon is 7440-18-8.[1][2][3]

[4][5][6][7]

General Specifications
The general properties of commercially available ruthenium on carbon are summarized in the

table below.
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Parameter Specification

CAS Number 7440-18-8

Appearance Black powder[7]

Ruthenium Content
Typically 1% to 10% by weight; 5% is

common[5][6]

Support Activated Carbon

Moisture Content
Can be supplied dry or wetted (e.g., ~50%

water)[1][6]

Physical and Chemical Properties
The efficacy of ruthenium on carbon as a catalyst is intrinsically linked to its physical and

chemical characteristics.

Property Value/Description

Form Powder[8]

Matrix Carbon support[8]

Molecular Formula Ru[1]

Molecular Weight (Ru) 101.07 g/mol [1]

Purity (Ruthenium Loading) Commonly 5 wt. % loading[8]

Reaction Suitability
Catalyst for hydrogenation, dehydrogenation,

and oxidation reactions[3][9]

Experimental Protocols
This section provides detailed methodologies for the preparation of ruthenium on carbon and

its application in key chemical reactions.
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Preparation of Ruthenium on Carbon Catalyst
(Impregnation Method)
This protocol describes a general method for preparing a Ru/C catalyst via impregnation.

Materials:

Activated carbon support (high surface area)

Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

Deionized water

Methanol

Drying oven

Tube furnace

Hydrogen gas (high purity)

Inert gas (e.g., Argon or Nitrogen)

Procedure:

Support Pre-treatment: Dry the activated carbon support in an oven at 110 °C for 24 hours to

remove any adsorbed moisture.

Impregnation:

Dissolve a calculated amount of RuCl₃·xH₂O in deionized water to achieve the desired

ruthenium loading (e.g., 5 wt%).

Add the dried activated carbon to the ruthenium chloride solution.

Stir the slurry at room temperature for 24 hours to ensure uniform impregnation.

Drying:
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Remove the excess solvent by rotary evaporation under reduced pressure.

Dry the impregnated carbon in an oven at 120 °C for 12 hours.

Reduction:

Place the dried catalyst precursor in a quartz tube within a tube furnace.

Purge the system with an inert gas (e.g., Argon) for 30 minutes.

Switch to a hydrogen gas flow and heat the furnace to 400 °C at a ramp rate of 5 °C/min.

Hold the temperature at 400 °C for 4 hours to ensure complete reduction of the ruthenium

salt to metallic ruthenium.

Passivation and Storage:

Cool the catalyst to room temperature under a hydrogen atmosphere.

Carefully switch to an inert gas flow to passivate the catalyst surface.

The catalyst can be stored under an inert atmosphere. For wetted catalysts, a specific

amount of deionized water is added to the dry catalyst.

Hydrogenation of an Aromatic Compound: Benzene to
Cyclohexane
This protocol outlines the procedure for the hydrogenation of benzene using a 5% Ru/C

catalyst.

Materials:

Benzene

5% Ruthenium on Carbon (wetted, ~50% water)

High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, and temperature

and pressure controls.
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Solvent (e.g., ethanol, optional)

Procedure:

Reactor Setup:

To a high-pressure autoclave, add benzene and the 5% Ru/C catalyst. The typical catalyst

loading is 1-5 mol% relative to the substrate.

Reaction Execution:

Seal the reactor and purge with nitrogen or argon to remove air.

Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 3.0 MPa).

Heat the reactor to the reaction temperature (e.g., 80 °C) while stirring vigorously.

Maintain the reaction at the set temperature and pressure, monitoring hydrogen uptake.

The reaction is typically complete within a few hours.

Work-up and Analysis:

Cool the reactor to room temperature and carefully vent the excess hydrogen gas.

Filter the reaction mixture to remove the Ru/C catalyst.

The filtrate containing the product, cyclohexane, can be analyzed by Gas Chromatography

(GC) or Nuclear Magnetic Resonance (NMR) spectroscopy to determine conversion and

purity.

Reduction of a Nitro Compound: Nitrobenzene to Aniline
This protocol details the reduction of nitrobenzene to aniline using Ru/C.

Materials:

Nitrobenzene

5% Ruthenium on Carbon
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Ethanol (solvent)

High-pressure hydrogenation vessel

Procedure:

Reaction Setup:

In a pressure vessel, dissolve nitrobenzene in ethanol.

Carefully add the 5% Ru/C catalyst to the solution (catalyst loading is typically 1-2 mol%).

Hydrogenation:

Seal the vessel and purge with an inert gas, followed by hydrogen gas.

Pressurize the vessel with hydrogen to 50 psi.

Stir the reaction mixture vigorously at room temperature.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Product Isolation:

Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen.

Filter the reaction mixture through a pad of celite to remove the catalyst, washing the pad

with ethanol.

Concentrate the filtrate under reduced pressure to obtain the crude aniline.

The product can be purified further by column chromatography if necessary.

Catalytic Mechanism
The hydrogenation of unsaturated compounds over heterogeneous catalysts like ruthenium on

carbon is widely described by the Langmuir-Hinshelwood mechanism. This model involves the
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adsorption of both reactants onto the catalyst surface, followed by a surface reaction and

subsequent desorption of the product.

The key steps in the hydrogenation of an alkene on a ruthenium surface are:

Adsorption of Reactants: Both hydrogen (H₂) and the alkene adsorb onto the active sites of

the ruthenium surface. Hydrogen typically undergoes dissociative chemisorption to form

adsorbed hydrogen atoms (H*).

Surface Reaction: A stepwise addition of the adsorbed hydrogen atoms to the adsorbed

alkene occurs. This forms a half-hydrogenated intermediate which then reacts with another

adsorbed hydrogen atom.

Desorption of Product: The resulting saturated alkane has a weaker affinity for the catalyst

surface and desorbs, regenerating the active site for the next catalytic cycle.

Ruthenium Surface

H₂ (gas) H* H*

Adsorption &
Dissociation

Alkene (gas) Alkene*Adsorption

Alkane (gas)

Active Sites (*)Half-hydrogenated
Intermediate*

1st H addition Alkane*2nd H addition

Desorption

Regeneration

Click to download full resolution via product page

Langmuir-Hinshelwood mechanism for alkene hydrogenation on a Ru/C catalyst.

Applications of Ruthenium on Carbon
Ruthenium on carbon is a versatile catalyst with a broad range of applications in organic

synthesis, including:
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Hydrogenation of Aromatic and Heteroaromatic Rings: Ru/C is highly effective for the

saturation of aromatic systems, which can be challenging with other catalysts.

Reduction of Carbonyl Groups: It is used for the hydrogenation of aldehydes and ketones to

the corresponding alcohols.

Reduction of Nitro Groups: As detailed in the protocol, Ru/C is an efficient catalyst for the

reduction of nitro compounds to amines.

Hydrogenolysis: In some cases, Ru/C can be used for the cleavage of C-O and C-N bonds.

Dehydrogenation Reactions: Under the appropriate conditions, Ru/C can catalyze the

removal of hydrogen from a molecule.

Safety Information
Ruthenium on carbon, particularly in its dry, reduced form, is pyrophoric and can ignite

spontaneously upon exposure to air. It should be handled with care in an inert atmosphere. The

wetted catalyst is significantly safer to handle. Always consult the Safety Data Sheet (SDS)

provided by the supplier for detailed safety information.

This guide provides a foundational understanding of ruthenium on carbon for researchers. For

specific applications, further optimization of reaction conditions may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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